Cas no 125197-83-3 (Butanoic acid,4-(1,3,6,9-pentadecatetraenylthio)-, methyl ester, (E,Z,Z,Z)- (9CI))

• Product Name: Butanoic acid,4-(1,3,6,9-pentadecatetraenylthio)-, methyl ester, (E,Z,Z,Z)- (9CI)
• CAS No: 125197-83-3
• MF: C₂₀H₃₂O₂S
• MW: 336.531885147095
• CID: 213811
• PubChem ID: 6439203
• Update Time: 2025-04-19

Butanoic acid,4-(1,3,6,9-pentadecatetraenylthio)-, methyl ester, (E,Z,Z,Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-(1,3,6,9-pentadecatetraenylthio)-, methyl ester, (E,Z,Z,Z)- (9CI)
• methyl 4-pentadeca-1,3,6,9-tetraenylsulfanylbutanoate
• methyl 5-thia-6,8,11,14-eicosatetraenoate
• M-5-Tectt
• methyl 4-[(1E,3E,6E,9E)-pentadeca-1,3,6,9-tetraen-1-ylsulfanyl]butanoate
• 125197-83-3
• methyl 4-[(1E,3E,6E,9E)-pentadeca-1,3,6,9-tetraenyl]sulfanylbutanoate

• Inchi： 1S/C20H32O2S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-18-23-19-16-17-20(21)22-2/h7-8,10-11,13-15,18H,3-6,9,12,16-17,19H2,1-2H3/b8-7+,11-10+,14-13+,18-15+
• InChI Key： BJKGFAXUOWQOOJ-CUAJQTIESA-N
• SMILES： S(/C=C/C=C/C/C=C/C/C=C/CCCCC)CCCC(=O)OC

Computed Properties

• Exact Mass: 336.21230143g/mol
• Monoisotopic Mass: 336.21230143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 51.6Ų